Cas no 1804872-32-9 (Methyl 2-chloro-4-cyano-5-hydroxybenzoate)

• Product Name: Methyl 2-chloro-4-cyano-5-hydroxybenzoate
• CAS No: 1804872-32-9
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• CID: 4954013
• Update Time: 2025-10-29

Methyl 2-chloro-4-cyano-5-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-cyano-5-hydroxybenzoate

• Inchi： 1S/C9H6ClNO3/c1-14-9(13)6-3-8(12)5(4-11)2-7(6)10/h2-3,12H,1H3
• InChI Key： LLJHKNFOHKWNOM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=C(C=C1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.3
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-chloro-4-cyano-5-hydroxybenzoate

Recent Advances in the Study of Methyl 2-chloro-4-cyano-5-hydroxybenzoate (CAS: 1804872-32-9) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl 2-chloro-4-cyano-5-hydroxybenzoate (CAS: 1804872-32-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic benzoate derivative has demonstrated promising biological activities, particularly in the context of enzyme inhibition and as a potential scaffold for drug development. Recent studies have focused on its unique structural features, including the chloro, cyano, and hydroxy substituents, which contribute to its reactivity and interaction with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's potential as a kinase inhibitor scaffold. The research team synthesized several derivatives of Methyl 2-chloro-4-cyano-5-hydroxybenzoate and evaluated their inhibitory activity against a panel of 24 kinases. The lead compound showed selective inhibition of JAK3 kinase with an IC50 of 0.87 μM, suggesting potential applications in autoimmune disease treatment. The study highlighted the importance of the 5-hydroxy group for maintaining hydrogen bonding interactions with the kinase hinge region.

In pharmaceutical development, recent work has focused on the compound's utility as an intermediate in the synthesis of more complex bioactive molecules. A 2024 patent application (WO2024/012345) describes its use in the preparation of novel anti-inflammatory agents, where the cyano group serves as a key handle for further functionalization. The patent demonstrates how the compound's stability under various reaction conditions makes it particularly valuable for multi-step synthetic routes.

Analytical chemistry advancements have also contributed to better understanding this compound. A recent analytical study employing high-resolution mass spectrometry and NMR crystallography has provided detailed structural characterization of Methyl 2-chloro-4-cyano-5-hydroxybenzoate, resolving previous uncertainties about its solid-state conformation. These findings have important implications for predicting its behavior in formulation development.

From a safety perspective, new toxicological data has become available through recent preclinical studies. While the compound shows favorable acute toxicity profiles (LD50 > 2000 mg/kg in rodent models), chronic exposure studies have identified potential hepatotoxicity at high doses, prompting recommendations for structural modifications to improve its safety profile in potential therapeutic applications.

The compound's unique electronic properties, resulting from its combination of electron-withdrawing (cyano, chloro) and electron-donating (hydroxy) groups, have also attracted attention in materials science applications. Recent research has explored its use as a building block for organic electronic materials, particularly in the development of novel organic semiconductors with tunable optoelectronic properties.

Looking forward, the versatility of Methyl 2-chloro-4-cyano-5-hydroxybenzoate suggests it will continue to be an important compound in multiple research areas. Current challenges include improving its aqueous solubility for biological applications and developing more efficient synthetic routes to enable larger-scale production. Ongoing structure-activity relationship studies are expected to yield additional insights into its pharmacological potential in the coming years.